Cas no 4678-07-3 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- NSC-150816
- 4678-07-3
- NSC150816
- DTXSID90329717
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- Inchi： InChI=1S/C22H32O3S/c1-15-6-8-16(9-7-15)26(23,24)25-14-19-17-10-11-18-20(17)21(2,3)12-5-13-22(18,19)4/h6-9,17-20H,5,10-14H2,1-4H3
- InChI Key： HCTURAYRUIISSJ-UHFFFAOYSA-N
- SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCC2C3CCC4C3C(CCCC42C)(C)C
Computed Properties
- Exact Mass: 376.207
- Monoisotopic Mass: 376.207
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8Ų
- XLogP3: 6.5
Experimental Properties
- Density: 1.106
- Boiling Point: 476.7°C at 760 mmHg
- Flash Point: 242.1°C
- Refractive Index: 1.53
Related Literature
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Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
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Christopher D. Roland,Tianyu Zhang,Sudarsan VenkatRamani,Ion Ghiviriga,Adam S. Veige Chem. Commun., 2019,55, 13697-13700
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4. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
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Cheng Zhang,Wei Wang,Yi-Cheng Li,Yan-Ge Yang,Yue Wu,Lin Liu J. Mater. Chem. A, 2018,6, 6800-6805
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